N-(4-methoxyphenyl)-2-((4-(2-oxo-2-(m-tolylamino)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H21N3O3S2/c1-14-4-3-5-16(10-14)23-19(25)11-17-12-28-21(24-17)29-13-20(26)22-15-6-8-18(27-2)9-7-15/h3-10,12H,11,13H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: HVYGETWTBNUPGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol
• CAS No.: 941938-13-2

Description

N-(4-methoxyphenyl)-2-((4-(2-oxo-2-(m-tolylamino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N3O3S2 and its molecular weight is 427.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Thiazoles and Fused Derivatives : Thiazoles and their fused derivatives, which are structurally related to the compound , have been synthesized to explore their antimicrobial activities. These compounds are tested against bacterial and fungal isolates, indicating their potential in antimicrobial applications (Wardkhan et al., 2008).
• Crystal Structures of Amide Derivatives : Studies involving the crystal structures of amide derivatives, including those similar to N-(4-methoxyphenyl)-2-((4-(2-oxo-2-(m-tolylamino)ethyl)thiazol-2-yl)thio)acetamide, provide insights into their molecular conformations and interactions. Such structural analyses aid in understanding the compound's potential interactions and reactivity (Karmakar et al., 2009).

Potential Activities and Applications

• Antimicrobial Activity : Related thiazole and acetamide derivatives exhibit antimicrobial properties, suggesting that similar compounds could have potential uses in developing new antimicrobial agents. This highlights the relevance of structural studies in identifying active compounds (Krátký et al., 2017).
• Catalytic Hydrogenation for Green Synthesis : The green synthesis of related compounds, such as N-(3-Amino-4-methoxyphenyl)acetamide, through catalytic hydrogenation demonstrates the compound's significance in the development of sustainable chemical processes. This approach minimizes hazardous waste and improves reaction efficiency, indicating the compound's role in environmentally friendly chemical synthesis (Qun-feng, 2008).